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Introduction

Dendocarbin A is a naturally occurring sesquiterpenoid lactone that has garnered interest
within the scientific community for its potential biological activities. Initially isolated from the
Japanese nudibranch Dendrodoris carbunculosa, it has since been identified in other natural
sources, including the stem bark of Drimys winteri.[1] This technical guide provides a detailed
overview of the physical and chemical properties of Dendocarbin A, along with available
information on its biological effects and the experimental methodologies used for its
characterization.

Physical and Chemical Properties

Dendocarbin A is a colorless solid with the molecular formula C1sH220s3, corresponding to a
molecular weight of 250.338 g/mol . While experimentally determined values for some physical
properties are not widely reported, predicted values suggest a boiling point of 414.5 + 28.0 °C,
a density of 1.15 £ 0.1 g/cm3, and a flash point of 174.9 + 16.8 °C.

A summary of the key physical and chemical properties of Dendocarbin A is presented in the
table below.
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Property Value Source

Molecular Formula C15H2203 PubChem

Molecular Weight 250.338 g/mol PubChem

CAS Number 350986-74-2 ChemicalBook
Appearance Colorless solid guidechem

Boiling Point (Predicted) 4145 +28.0 °C guidechem

Density (Predicted) 1.15+ 0.1 g/cm3 guidechem

Flash Point (Predicted) 1749 +16.8°C guidechem

XLogP3 2.6 PubChem

Crystal System Orthorhombic Paz Robles et al., 2014
Space Group P212121 Paz Robles et al., 2014

Unit Cell Dimensions

a=6.335A,b=13.3994, c=
16.613 A

Paz Robles et al., 2014

Spectroscopic Data

The structural elucidation of Dendocarbin A has been accomplished through various

spectroscopic technigues, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 13C NMR spectral data are crucial for the definitive identification of

Dendocarbin A. While the original full dataset from the initial isolation is not readily available in

all public databases, subsequent structural confirmations have been published. The proton and

carbon chemical shifts provide a unique fingerprint of the molecule's complex polycyclic

structure.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in Dendocarbin A. Key
absorptions would be expected for the hydroxyl (-OH) group, the lactone carbonyl (C=0) group,
and the carbon-carbon double bond (C=C) within the sesquiterpenoid framework.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Dendocarbin A. The exact mass measurement is a critical tool for confirming the molecular
formula.

Experimental Protocols
Isolation and Purification of Dendocarbin A from Drimys
winteri

The following is a general workflow for the isolation of Dendocarbin A based on
methodologies described for natural product extraction.
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Caption: General workflow for the isolation and purification of Dendocarbin A.
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Methodology:

o Extraction: The air-dried and powdered stem bark of Drimys winteri is subjected to
maceration with ethanol at room temperature for several days. The resulting extract is then
filtered and concentrated under reduced pressure to yield a crude ethanol extract.

 Purification: The crude extract is typically subjected to a series of chromatographic
separations. This may involve initial solvent partitioning followed by column chromatography
over silica gel, eluting with a gradient of solvents such as hexane and ethyl acetate.
Fractions are monitored by thin-layer chromatography (TLC).

o Crystallization: Fractions containing Dendocarbin A are combined, and the compound is
further purified by recrystallization from a suitable solvent system to yield pure, colorless
crystals.

Biological Activity

Initial studies on Dendocarbin A revealed its cytotoxic properties.[1] Further research is
necessary to fully elucidate its mechanism of action and potential as a therapeutic agent.

Cytotoxic Activity

Dendocarbin A has demonstrated cytotoxic activity, indicating its potential to inhibit the growth
of cancer cells. The specific cell lines against which it is most effective and the corresponding
ICso values require further investigation.

Signaling Pathways

The precise signaling pathways through which Dendocarbin A exerts its cytotoxic effects are
not yet well-defined. Future research in this area would be critical to understanding its
molecular mechanism of action. A hypothetical workflow for investigating the effect of
Dendocarbin A on a generic cell signaling pathway is presented below.
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Caption: Experimental workflow to study the effect of Dendocarbin A on cell signaling.

Conclusion

Dendocarbin A is a sesquiterpenoid lactone with established cytotoxic activity. This guide has
summarized its known physical and chemical properties, drawing from available literature.
While foundational data on its structure have been established, further in-depth studies are
required to fully characterize its biological activities, particularly the specific signaling pathways
it modulates. The detailed experimental protocols and data presented herein provide a valuable
resource for researchers and professionals in the fields of natural product chemistry and drug
discovery who are interested in exploring the therapeutic potential of Dendocarbin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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